![molecular formula C16H22N2O3 B7509055 1-(3-methoxy-4-methylbenzoyl)-N-methylpiperidine-4-carboxamide](/img/structure/B7509055.png)
1-(3-methoxy-4-methylbenzoyl)-N-methylpiperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(3-methoxy-4-methylbenzoyl)-N-methylpiperidine-4-carboxamide, also known as MMBC, is a synthetic cannabinoid that has been gaining attention in the scientific community due to its potential applications in medical research. This compound is a member of the piperidine family and is structurally similar to other synthetic cannabinoids such as JWH-018 and AM-2201.
Mechanism of Action
1-(3-methoxy-4-methylbenzoyl)-N-methylpiperidine-4-carboxamide acts by binding to the CB1 receptor in the brain, which is a part of the endocannabinoid system. This system is responsible for regulating various physiological processes such as pain sensation, appetite, and mood. By binding to the CB1 receptor, this compound can modulate the activity of this system and produce various effects on the body.
Biochemical and physiological effects:
This compound has been shown to produce various biochemical and physiological effects in the body. These include analgesic effects, which can help to alleviate pain, as well as anxiolytic effects, which can reduce anxiety and promote relaxation. This compound has also been shown to have anti-inflammatory effects, which may be useful in the treatment of various inflammatory conditions.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(3-methoxy-4-methylbenzoyl)-N-methylpiperidine-4-carboxamide in lab experiments is that it is a potent agonist for the CB1 receptor, which makes it a useful tool for investigating the endocannabinoid system. However, one limitation is that this compound is a synthetic compound, and its effects may not be representative of natural cannabinoids found in the body.
Future Directions
There are several future directions for research on 1-(3-methoxy-4-methylbenzoyl)-N-methylpiperidine-4-carboxamide. One area of interest is its potential applications in the treatment of various medical conditions, such as chronic pain and anxiety disorders. Another area of interest is the development of new synthetic cannabinoids based on the structure of this compound, which may have improved therapeutic properties. Finally, further research is needed to fully understand the mechanism of action of this compound and its effects on the endocannabinoid system.
Synthesis Methods
The synthesis of 1-(3-methoxy-4-methylbenzoyl)-N-methylpiperidine-4-carboxamide involves the reaction of 3-methoxy-4-methylbenzoyl chloride with N-methylpiperidine-4-carboxamide in the presence of a base such as potassium carbonate. The resulting product is then purified using column chromatography to obtain the pure compound.
Scientific Research Applications
1-(3-methoxy-4-methylbenzoyl)-N-methylpiperidine-4-carboxamide has been used in various scientific studies to investigate its potential applications in medical research. One such study investigated the effects of this compound on the endocannabinoid system and found that it acts as a potent agonist for the CB1 receptor. This suggests that this compound may have potential therapeutic applications in the treatment of various conditions such as chronic pain, anxiety, and depression.
Properties
IUPAC Name |
1-(3-methoxy-4-methylbenzoyl)-N-methylpiperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2O3/c1-11-4-5-13(10-14(11)21-3)16(20)18-8-6-12(7-9-18)15(19)17-2/h4-5,10,12H,6-9H2,1-3H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYGPFSGEZCUHSY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)N2CCC(CC2)C(=O)NC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.